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Compound of Interest

Compound Name: 4-Formyltetrahydropyran

Cat. No.: B1277957 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical reagents are fundamental to ensuring laboratory safety and

environmental stewardship. This guide provides a comprehensive, step-by-step procedure for

the safe disposal of 4-Formyltetrahydropyran, a combustible liquid that requires careful

handling as hazardous waste. Adherence to these protocols is essential for maintaining a safe

and compliant laboratory environment.

Immediate Safety and Handling Protocols
Before commencing any disposal procedures, it is imperative to follow standard safety

protocols for handling hazardous chemicals. The use of appropriate Personal Protective

Equipment (PPE) is mandatory.
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Precautionary Measure Specification Rationale

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

To prevent skin and eye

contact with the chemical.[1][2]

Ventilation

Handle only in a well-ventilated

area, preferably within a

chemical fume hood.[2]

To minimize the inhalation of

potentially harmful vapors.[2]

Ignition Sources

Keep away from heat, sparks,

open flames, and hot surfaces.

Use non-sparking tools.[1][2]

The compound is a

combustible liquid, and its

vapors could form explosive

mixtures with air.[3]

Static Discharge

Take precautionary measures

against static discharge.

Ground and bond containers

and receiving equipment.[1][2]

To prevent the ignition of

flammable vapors.[2]

Storage

Store in a cool, well-ventilated

place. Keep the container

tightly closed.[1][2]

To prevent the release of

vapors and maintain chemical

stability.[2]

Step-by-Step Disposal Protocol
The disposal of 4-Formyltetrahydropyran must be conducted in strict accordance with local,

state, and federal regulations.[4][5] This compound is classified as hazardous waste and must

not be disposed of in common garbage or poured down the drain.[2][6]

Waste Identification and Segregation
Labeling: Clearly label a dedicated waste container with "Hazardous Waste" and the full

chemical name, "4-Formyltetrahydropyran."[7]

Segregation: This compound may be a non-halogenated solvent waste. Do not mix it with

other waste streams, particularly incompatible materials like strong oxidizing agents or

strong bases, unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.[1][7]
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Containerization
Container Choice: Use a chemically compatible container, such as a high-density

polyethylene (HDPE) bottle, that is in good condition and has a secure, tight-fitting lid.[7]

Fill Level: Do not fill the waste container beyond 90% of its capacity to allow for vapor

expansion.[2]

Closure: Keep the container sealed at all times, except when adding waste.[7]

Storage of Chemical Waste
Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory, at or near the point of waste generation.[7]

Conditions: The storage area must be cool, dry, and well-ventilated, away from any sources

of ignition.[1][2][7]

Arranging for Disposal
Contact Professionals: Disposal must be handled by a licensed hazardous waste disposal

company.[6] Contact your institution's EHS department or approved waste management

provider to schedule a pickup.[2]

Provide Information: Furnish the waste disposal company with the Safety Data Sheet (SDS)

for 4-Formyltetrahydropyran to ensure they have accurate information on the chemical's

composition and hazards.[2]

Documentation
Record Keeping: Maintain a detailed log of the amount of waste generated and the dates it

was added to the container. This is crucial for regulatory compliance and tracking.[2]

Hazardous waste is tracked from "cradle-to-grave."[5]

Quantitative Data and Hazard Profile
The following table summarizes key safety and hazard information for 4-
Formyltetrahydropyran.
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Property Value References

CAS Number 50675-18-8 [3][8][9]

Molecular Formula C₆H₁₀O₂ [3][8][9]

Molecular Weight 114.14 g/mol [3][8]

Appearance Colorless to light yellow liquid [1][3]

Flash Point 56 °C / 132.8 °F [1]

GHS Hazard Statements

H227 (Combustible liquid),

H319 (Causes serious eye

irritation)

[3][8][10]

GHS Precautionary

Statements

P264, P280,

P305+P351+P338,

P337+P313, P501

[3][8][10]

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal procedure for 4-
Formyltetrahydropyran.
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Figure 1. 4-Formyltetrahydropyran Disposal Workflow

Step 1: Waste Identification
- Label container 'Hazardous Waste'

- Segregate from incompatible materials

Step 2: Containerization
- Use compatible, sealed container

- Do not overfill (max 90%)

Step 3: Secure Storage
- Store in designated Satellite

  Accumulation Area (SAA)
- Keep cool, dry, and ventilated

Step 4: Arrange Disposal
- Contact licensed waste contractor
- Provide Safety Data Sheet (SDS)

Step 5: Documentation
- Maintain disposal log

- Track waste generation dates and amounts

Proper & Compliant Disposal

Click to download full resolution via product page

Figure 1. Disposal workflow for 4-Formyltetrahydropyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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